1-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(3,4-diethoxyphenyl)ethanone

• IUPAC Name: 2-(3,4-diethoxyphenyl)-1-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)ethanone
• InChI: InChI=1S/C17H23NO3S/c1-3-20-15-6-5-12(7-16(15)21-4-2)8-17(19)18-10-14-9-13(18)11-22-14/h5-7,13-14H,3-4,8-11H2,1-2H3
• InChI Key: GZOAGWZVBZOVAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CC(=O)N2CC3CC2CS3)OCC
• Molecular Formula: C17H23NO3S
• Molecular Weight: 321.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves intramolecular photochemical [2 + 2]-cyclization. For instance, acetophenone enamides have been used to produce 2-azabicyclo[3.2.0]heptanes, which are considered advanced building blocks for drug discovery . Additionally, 2-azabicyclo[2.2.0]hexane-3,5-dione and its derivatives have been synthesized through photopyridone formation followed by mild acid hydrolysis . These methods could potentially be adapted for the synthesis of the compound of interest, considering the structural similarities.

Molecular Structure Analysis

The molecular structure of 1-(2-Thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(3,4-diethoxyphenyl)ethanone would likely exhibit a bicyclic framework with a sulfur atom incorporated into one of the rings (thia), as indicated by the "2-Thia" in its name. The presence of a 5-azabicyclo[2.2.1]heptan-5-yl moiety suggests a nitrogen-containing seven-membered ring fused to a smaller ring, which is a common feature in bicyclic compounds explored for pharmaceutical applications .

Chemical Reactions Analysis

The papers do not directly address the chemical reactions of the specific compound . However, the related bicyclic compounds synthesized in these studies have been shown to react with various nucleophiles to produce azetidin-2-ones . This reactivity could be indicative of the types of chemical reactions that the compound this compound might undergo, especially considering the potential reactivity of the ketone group and the presence of the diethoxyphenyl moiety.

Physical and Chemical Properties Analysis

While the physical and chemical properties of this compound are not detailed in the provided papers, the properties of similar bicyclic compounds can be inferred. Bicyclic structures like those mentioned in the papers are often rigid, which can influence their binding to biological targets . The presence of ether groups (diethoxy) could affect the compound's solubility and its ability to interact with other molecules through hydrogen bonding or dipole-dipole interactions. The ketone functionality may also play a role in the compound's reactivity and its potential to form additional derivatives through nucleophilic addition reactions.